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Compound of Interest

3-(4-Chlorophenoxy)-3-
Compound Name:
oxopropanoic acid

CAS No.: 60179-40-0

Cat. No.: B2412755

Get Quote

\ J

Synonyms: Malonic acid mono(4-chlorophenyl) ester; 3-(4-Chlorophenoxy)-3-oxopropionic
acid.[1] Molecular Formula: CeH7ClO4 Molecular Weight: 214.60 g/mol [1]

Executive Summary

3-(4-Chlorophenoxy)-3-oxopropanoic acid is a specialized unsymmetrical malonate
derivative.[1] Unlike diethyl malonate (a diester) or malonic acid (a diacid), this compound
possesses one free carboxylic acid and one activated aryl ester.[1] This "Janus-faced"
reactivity makes it a critical intermediate in organic synthesis, particularly for decarboxylative
condensations, the synthesis of heterocycles (such as coumarins and quinolones), and as a
metabolic probe for succinate dehydrogenase inhibition.[1]

This guide moves beyond basic datasheet parameters to provide actionable protocols for
synthesis, application, and analysis, grounded in the principles of high-fidelity organic
chemistry.
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Chemical Identity & Physicochemical Profile[1][2][3]
[4][5][6][7]

Property Value Technical Insight

Unique identifier for the mono-
CAS Number 60179-40-0
ester form.[1]

The 4-chlorophenol moiety
Structure HOOC-CH2-C(=0)-0-(4-CI-Ph)  acts as a good leaving group

compared to alkyl esters.[1]

Significantly more acidic than
pKa (Acid) ~2.80 (Predicted) acetic acid due to the electron-
withdrawing ester group.[1]

Moderate lipophilicity allows for
LogP ~2.2 membrane permeability in

biological assays.[1]

Solubili DMSO, Methanol, Ethyl Poor water solubility; requires
olubili
Y Acetate buffering for biological use.[1]
The aryl ester is susceptible to
Stability Moisture Sensitive hydrolysis under basic

conditions.[1]

Structural Logic

The molecule consists of a malonyl backbone where one carboxyl group is free (providing
acidic character and solubility in base) and the other is esterified with 4-chlorophenol.[1] The
electron-withdrawing chlorine atom on the phenol ring increases the electrophilicity of the ester
carbonyl, making it more reactive toward nucleophiles than a standard ethyl ester.[1]

High-Fidelity Synthesis Protocol

Why this method? The direct esterification of malonic acid with 4-chlorophenol often leads to
mixtures of mono- and di-esters.[1] The Meldrum's Acid Route is the industry standard for high-
purity synthesis because it chemically enforces the 1:1 stoichiometry.[1]
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The Meldrum's Acid Route[1][3][8][9][10]

Reaction Principle: Nucleophilic attack of 4-chlorophenol on the carbonyl of Meldrum's acid,
followed by ring opening and loss of acetone.[1]

Reagents:

Meldrum's Acid (2,2-dimethyl-1,3-dioxane-4,6-dione)[1][2][3]

4-Chlorophenol[1][4]

Toluene or Acetonitrile (Solvent)[1]

Catalytic Base (optional, e.g., pyridine)[1]
Step-by-Step Protocol:

e Setup: In a dry round-bottom flask equipped with a reflux condenser, dissolve 1.0 equivalent
of Meldrum's Acid and 1.0 equivalent of 4-Chlorophenol in anhydrous toluene (0.5 M
concentration).

e Reaction: Heat the mixture to reflux (approx. 110°C).

e Monitoring: The reaction releases acetone.[1] Monitor by TLC (SiOz2, 50% EtOAc/Hexane).[1]
The Meldrum's acid spot will disappear.[1]

e Workup: Cool the solution. The product often precipitates upon cooling due to the lower
solubility of the carboxylic acid compared to the starting materials.[1]

 Purification: Filter the solid. If no precipitate forms, evaporate the solvent and recrystallize
from a mixture of chloroform/hexane.[1]

Yield: Typically >85%.

Critical Control Point: Ensure anhydrous conditions. Water will hydrolyze Meldrum's acid back
to malonic acid, contaminating the product.[1]
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Figure 1: Synthesis of CAS 60179-40-0 via the Meldrum's Acid pathway, ensuring mono-ester
selectivity.

Applications in Drug Discovery & Synthesis[1]
A. "Masked" Malonate for Heterocycles

This compound serves as a superior alternative to malonyl dichloride.[1] The 4-chlorophenoxy
group is a "tuned" leaving group—reactive enough to acylate amines or phenols but stable
enough to handle on the bench.[1]

e Coumarin Synthesis: Reacting CAS 60179-40-0 with substituted salicylaldehydes (using a
base like piperidine) drives a Knoevenagel condensation followed by intramolecular
cyclization to form 3-substituted coumarins.[1]

o Beta-Keto Esters: Upon reaction with a magnesium enolate or using Masamune conditions,
the free acid can be activated (e.g., with CDI) to couple with nucleophiles, while the
chlorophenoxy ester remains intact or is displaced later.[1]

B. Metabolic Probe (SDH Inhibition)

Malonate derivatives are classic competitive inhibitors of Succinate Dehydrogenase (Complex

.[1]
e Mechanism: The dicarbonyl spacing mimics succinate.[1]

o Advantage: The lipophilic 4-chlorophenyl tail facilitates transport across the mitochondrial
membrane more effectively than bare malonic acid, potentially acting as a "prodrug" that
hydrolyzes intracellularly or binding to allosteric sites.[1]
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C. Decarboxylative Cross-Coupling

The free carboxylic acid allows for decarboxylative reactions.[1] In the presence of transition
metals (Cu or Pd), this compound can undergo decarboxylation to generate a reactive ester
enolate equivalent, useful for forming C-C bonds with aryl halides.[1]
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Figure 2: Divergent utility of the mono-ester in organic synthesis and biological probing.[1]

Analytical Methods

To ensure the integrity of experimental data, the following analytical protocols are
recommended.

HPLC Method (Reverse Phase)[1]

e Column: C18 (e.qg., Agilent Zorbax Eclipse Plus), 150mm x 4.6mm, 5um.[1]
» Mobile Phase A: Water + 0.1% Formic Acid (keeps the acid protonated).[1]

» Mobile Phase B: Acetonitrile.[1]
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e Gradient: 10% B to 90% B over 15 minutes.
e Detection: UV at 220 nm (carbonyl) and 275 nm (aromatic).[1]

o Retention Time: Expect elution after unsubstituted malonic acid but before bis(4-
chlorophenyl) malonate.

Mass Spectrometry (LC-MS)[1]

« lonization: Electrospray lonization (ESI) in Negative Mode (ESI-).
e Target lon: [M-H]~ = m/z 213.0.[1]

o Fragmentation: Look for loss of CO2 (m/z 169) and cleavage of the phenoxy group (m/z 127
for 4-chlorophenol anion).[1]

Safety & Handling (MSDS Highlights)

e Hazards: Causes skin irritation (H315) and serious eye irritation (H319).[1] The hydrolysis
product, 4-chlorophenol, is toxic and has an unpleasant odor.[1]

o Storage: Store at 2-8°C under inert gas (Argon/Nitrogen). Moisture will degrade the ester
over time.[1]

e Disposal: Treat as halogenated organic waste.[1] Do not mix with strong bases unless
intended for reaction (exothermic hydrolysis).[1]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b2412755/docs#technical-guide-3-4-chlorophenoxy-3-
oxopropanoic-acid-cas-60179-40-0]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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